Cas no 1423015-65-9 ((1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrochloride)

• Product Name: (1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrochloride
• CAS No: 1423015-65-9
• MF: C₆H₁₁ClN₂S
• MW: 178.682938814163
• CID: 4597978
• PubChem ID: 71757477
• Update Time: 2025-05-20

(1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrochloride

• Inchi： 1S/C6H10N2S.ClH/c1-4(7)6-3-9-5(2)8-6;/h3-4H,7H2,1-2H3;1H/t4-;/m0./s1
• InChI Key： KOWGZOVDYFXPRJ-WCCKRBBISA-N
• SMILES： [C@H](C1=CSC(C)=N1)(N)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of (1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrochloride (CAS No. 1423015-65-9)

The compound (1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrochloride, identified by its CAS number 1423015-65-9, is a chiral amine derivative featuring a thiazole ring. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the 2-methyl-1,3-thiazol-4-yl moiety enhances its biological relevance, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for chiral amines like (1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine has surged, driven by their utility as intermediates in synthesizing active pharmaceutical ingredients (APIs). Researchers and chemists frequently search for "CAS 1423015-65-9 suppliers" or "thiazole-based amine synthesis," reflecting the compound's growing commercial and scientific importance. Its dihydrochloride salt form improves solubility, making it more suitable for experimental and industrial applications.

The compound's mechanism of action and potential therapeutic benefits are often discussed in forums and publications. Questions like "How is (1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine used in drug design?" or "What are the spectroscopic properties of CAS 1423015-65-9?" are common among professionals. Advanced analytical techniques, such as NMR and HPLC, are employed to characterize its purity and stereochemical configuration, ensuring compliance with regulatory standards.

From an SEO perspective, terms like "buy (1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrochloride" or "CAS 1423015-65-9 technical data sheet" are highly searched, indicating market interest. Suppliers and manufacturers often highlight its high purity grade and custom synthesis options to cater to diverse research needs. Additionally, the compound's role in asymmetric catalysis and medicinal chemistry continues to inspire innovation.

Environmental and safety considerations are also critical when handling (1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrochloride. Proper storage conditions—such as controlled temperature and moisture-free environments—are emphasized to maintain stability. Researchers frequently inquire about "CAS 1423015-65-9 solubility in organic solvents" or "handling precautions for thiazole derivatives," underscoring the need for detailed technical guidance.

In summary, (1S)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrochloride (CAS No. 1423015-65-9) represents a versatile and valuable compound in modern chemistry. Its applications span drug development, material science, and biochemical studies, making it a focal point for both academic and industrial research. By addressing frequently asked questions and aligning content with trending search queries, this overview aims to enhance visibility and accessibility for stakeholders worldwide.